Cas no 1212822-03-1 (3-azido-2-bromopyridine)

• Product Name: 3-azido-2-bromopyridine
• CAS No: 1212822-03-1
• MF: C₅H₃BrN₄
• MW: 199.008118867874
• MDL: MFCD24454110
• CID: 5240970
• PubChem ID: 91619864
• Update Time: 2025-06-09

3-azido-2-bromopyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-azido-2-bromo-
• 3-azido-2-bromopyridine

• MDL： MFCD24454110
• Inchi： 1S/C5H3BrN4/c6-5-4(9-10-7)2-1-3-8-5/h1-3H
• InChI Key： IUHCKTZHEDFNMX-UHFFFAOYSA-N
• SMILES： N(C1C=CC=NC=1Br)=[N+]=[N-]

Computed Properties

• Exact Mass: 197.95411g/mol
• Monoisotopic Mass: 197.95411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-azido-2-bromopyridine

Introduction to 3-azido-2-bromopyridine (CAS No. 1212822-03-1)

3-azido-2-bromopyridine, with the chemical formula C₅H₅BrN₃, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and synthetic chemistry. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, and is distinguished by the presence of both azido and bromo functional groups. The unique combination of these substituents makes 3-azido-2-bromopyridine a valuable intermediate in the synthesis of more complex molecules, particularly in drug development and material science.

The significance of 3-azido-2-bromopyridine lies in its reactivity, which allows for diverse chemical transformations. The azido group (–N₃) is a powerful nucleophile and can undergo substitution reactions, while the bromo group (–Br) serves as a handle for cross-coupling reactions such as Suzuki, Stille, and Buchwald-Hartwig couplings. These properties make it an indispensable building block in medicinal chemistry, enabling the construction of intricate molecular architectures.

In recent years, 3-azido-2-bromopyridine has been extensively utilized in the development of novel pharmaceuticals. One notable application is in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine core is a common motif in many kinase inhibitors due to its ability to mimic ATP binding pockets. By incorporating an azido group, researchers can introduce further functionalization possibilities, allowing for the tuning of pharmacokinetic properties such as solubility and metabolic stability.

Moreover, 3-azido-2-bromopyridine has found utility in the field of materials science, particularly in the design of organic semiconductors and luminescent materials. The presence of both electron-withdrawing (bromo) and electron-donating (azido) groups can modulate the electronic properties of conjugated polymers and small molecules. This has led to its use in creating materials with enhanced charge transport properties, which are essential for applications like organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent advances in synthetic methodologies have further expanded the applications of 3-azido-2-bromopyridine. For instance, transition-metal-catalyzed reactions have enabled efficient functionalization at both the azido and bromo positions, allowing for the construction of highly substituted pyridine derivatives. These derivatives exhibit improved biological activity and can be tailored for specific therapeutic targets. Additionally, photochemical techniques have been employed to activate the azido group selectively, facilitating controlled drug delivery systems.

The pharmaceutical industry has also leveraged 3-azido-2-bromopyridine in the development of antiviral and antibacterial agents. The pyridine scaffold is frequently found in natural products and drug candidates due to its favorable interactions with biological targets. By modifying the substituents on the pyridine ring, researchers can fine-tune binding affinities and selectivity profiles. For example, derivatives of 3-azido-2-bromopyridine have shown promise as inhibitors of viral proteases and polymerases, offering potential treatments for emerging infectious diseases.

In conclusion, 3-azido-2-bromopyridine (CAS No. 1212822-03-1) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a cornerstone in synthetic chemistry. As research continues to uncover new methodologies and applications, the importance of this compound is likely to grow further, driving innovation in drug discovery and advanced materials development.